Cas no 1782566-16-8 (tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate)

Tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate is a protected amine derivative featuring a cyclopropyl-substituted pyrrolidine scaffold. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. This compound is valuable in medicinal chemistry and peptide synthesis, where the cyclopropyl moiety can impart conformational rigidity, influencing biological activity. The Boc-protected amine ensures compatibility with a wide range of synthetic transformations, making it a versatile intermediate for constructing complex molecules. Its structural features are particularly useful in designing enzyme inhibitors or receptor modulators, where precise stereochemistry and functional group manipulation are critical.
tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate structure
1782566-16-8 structure
Product Name:tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate
CAS No:1782566-16-8
MF:
MW:
CID:4615784
PubChem ID:105533188
Update Time:2025-10-29

tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate

tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate

tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate, also known by its CAS number 1782566-16-8, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and features a tert-butyl group attached to the nitrogen atom. The presence of the cyclopropyl group with an amino substituent adds unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate involves a series of well-established organic reactions. Typically, the starting material is pyrrolidine, which undergoes alkylation or acylation to introduce the tert-butyl group. The cyclopropyl ring is then incorporated through a cyclopropanation reaction, followed by amino group substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

One of the most notable applications of this compound is in the field of drug discovery. The structure of tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate allows for interactions with various biological targets, making it a promising candidate for developing new therapeutic agents. For instance, studies have shown that this compound exhibits potential anti-inflammatory and analgesic properties, which could be harnessed for treating chronic pain conditions.

In addition to its pharmacological applications, tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate has found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has explored its potential as a component in organic field-effect transistors (OFETs), where it has demonstrated promising charge transport characteristics.

The structural versatility of tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate also lends itself to applications in catalysis. The amino group on the cyclopropyl ring can act as a nucleophilic site, facilitating various catalytic transformations. For example, this compound has been used as a catalyst in asymmetric synthesis reactions, enabling the production of enantiomerically enriched compounds with high efficiency.

From an environmental standpoint, the synthesis and application of tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate are being increasingly scrutinized for their sustainability. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. For instance, the use of biodegradable solvents and recyclable catalysts has emerged as a key area of focus in optimizing the production process.

In conclusion, tert-butyl 2-(2-aminocyclopropyl)pyrrolidine-1-carboxylate, with its CAS number 1782566-16-8, stands as a multifaceted compound with diverse applications across organic chemistry. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and catalysis. As research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly.

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